Cas no 3404-65-7 (3-methyl-3-hexene (c,t))

• Product Name: 3-methyl-3-hexene (c,t)
• CAS No: 3404-65-7
• MF: C₇H₁₄
• MW: 98.186062335968
• CID: 918714
• PubChem ID: 138074
• Update Time: 2025-04-19

3-methyl-3-hexene (c,t) Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-hexene (c,t)
• 3-Hexene, 3-methyl
• 3-Methyl-3-hexene
• 3-methylhex-3-ene
• 3-Hexene, 3-methyl-

• Inchi： 1S/C7H14/c1-4-6-7(3)5-2/h6H,4-5H2,1-3H3
• InChI Key： FHHSSXNRVNXTBG-UHFFFAOYSA-N
• SMILES： C(C)(=CCC)CC

Computed Properties

• Exact Mass: 98.10962
• Monoisotopic Mass: 98.10955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 51.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.2

Experimental Properties

• Density: 0.714
• Boiling Point: 93.4°C at 760 mmHg
• Flash Point: °C
• Refractive Index: 1.414
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Branched unsaturated hydrocarbons